Triterpenoids
Triterpenoids are a class of naturally occurring triterpene compounds that possess a variety of biological activities and are widely distributed in plants, fungi, and marine organisms. These complex organic molecules feature a tetracyclic carbon skeleton with 30 carbon atoms, typically structured as an isoprene unit polymerized four times (C30H50). Triterpenoids exhibit significant pharmacological properties, including anti-inflammatory, antioxidant, anticancer, and antiviral activities. They are also used in various applications such as pharmaceuticals, cosmetics, and traditional medicine due to their diverse biological effects.
Some notable triterpenoids include oleanolic acid and ursolic acid, which have been studied for their potential therapeutic benefits. In recent years, research has focused on the isolation, structural elucidation, and biosynthesis of triterpenoids from natural sources, aiming to develop new drugs or functional food ingredients. Their structural diversity and bioactivity make triterpenoids an important area of study in natural product chemistry.

Structure | Chemical Name | CAS | MF |
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[(3S,6aR,6bS,8aR,14aS,14bS)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,13,14,14a-tetradecahydropicen-3-yl] acetate | 51361-60-5 | C32H52O2 |
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3-Epicorosolic acid | 52213-27-1 | C30H48O4 |
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Saponaroside | 24404-48-6 | C35H54O9 |
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Alisol C 23-acetate | 26575-93-9 | C32H48O6 |
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Sorghum mosaic virusSorghumol | 90582-44-8 | C30H50O |
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Saikogenin A | 5092-09-1 | C30H48O4 |
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Lanost-7-en-3-one,23,24-dihydroxy-25-methoxy-, (13a,14b,17a,20S,23R,24S)- | 115334-04-8 | C31H52O4 |
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β-Citraurin | 650-69-1 | C30H40O2 |
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Ganoderic acid J | 100440-26-4 | C30H42O7 |
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16-Oxolycoclavanol | 53800-21-8 | C30H48O4 |
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